3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride
Overview
Description
3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride: is a chemical compound with the molecular formula C5H12Cl2F2N2. It is characterized by the presence of a pyrrolidine ring substituted with a difluoromethyl group and an amine group, and it is commonly used in various scientific research applications due to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride typically involves the reaction of pyrrolidine derivatives with difluoromethylating agents. One common method includes the use of difluoromethylamine hydrochloride as a reagent under controlled conditions to introduce the difluoromethyl group into the pyrrolidine ring .
Industrial Production Methods: Industrial production of this compound often involves large-scale chemical reactions in specialized reactors. The process includes the careful control of temperature, pressure, and pH to ensure high yield and purity of the final product. The use of catalysts and solvents may also be employed to optimize the reaction conditions .
Chemical Reactions Analysis
Types of Reactions: 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form simpler amine derivatives.
Substitution: The difluoromethyl group can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoromethylpyrrolidinone, while substitution reactions can produce various substituted pyrrolidine derivatives .
Scientific Research Applications
Chemistry: In chemistry, 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride is used as a building block for the synthesis of more complex molecules.
Biology: In biological research, this compound is used to study the effects of difluoromethyl groups on biological systems. It can be incorporated into peptides and proteins to investigate their structure-function relationships and to develop new biomolecules with enhanced properties .
Medicine: In medicine, this compound is explored for its potential therapeutic applications. It is used in the development of new drugs and pharmaceuticals, particularly those targeting specific enzymes and receptors .
Industry: In the industrial sector, this compound is used in the production of agrochemicals, polymers, and specialty chemicals. Its unique properties make it valuable for the development of new materials with improved performance characteristics .
Mechanism of Action
The mechanism of action of 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The difluoromethyl group can modulate the activity of enzymes and receptors by altering their binding affinity and specificity. This can lead to changes in cellular signaling pathways and physiological responses .
Comparison with Similar Compounds
- 3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride
- 3-(trifluoromethyl)pyrrolidin-3-amine dihydrochloride
- 3-(chloromethyl)pyrrolidin-3-amine dihydrochloride
Comparison: Compared to these similar compounds, 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride is unique due to the presence of two fluorine atoms in the difluoromethyl group. This structural feature can significantly influence its chemical reactivity, biological activity, and physical properties. For example, the difluoromethyl group can enhance the lipophilicity and metabolic stability of the compound, making it more suitable for certain applications in drug development and material science .
Properties
CAS No. |
2703779-67-1 |
|---|---|
Molecular Formula |
C5H12Cl2F2N2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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